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Compound of Interest

Compound Name: Methoxyacetic Acid

Cat. No.: B166299 Get Quote

Essential Safety and Handling Guide for
Methoxyacetic Acid
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with Methoxyacetic Acid. Adherence to these procedures is essential

for ensuring personal safety and regulatory compliance.

Immediate Safety Information: Hazard Overview

Methoxyacetic Acid is a hazardous chemical that poses significant health risks. It is classified

as:

Corrosive: Causes severe burns to skin, eyes, and the digestive and respiratory tracts.[1][2]

[3]

Acutely Toxic: Harmful if swallowed.[2][3][4]

Reproductive Toxin: May impair fertility and cause harm to an unborn child.[1][2][3][4][5]

Due to these hazards, it is imperative to use this substance only in designated areas equipped

with appropriate safety measures and to wear the specified Personal Protective Equipment

(PPE) at all times.
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A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required equipment for handling Methoxyacetic Acid. Users should always

consult the specific Safety Data Sheet (SDS) and glove manufacturer's chemical resistance

data before use.
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Protection Type Required Equipment
Key Specifications &

Standards

Eye & Face Protection Chemical Splash Goggles

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.[5] A full-face

respirator can be used for

simultaneous eye and

respiratory protection.[6]

Hand Protection Chemical-Resistant Gloves

Gloves must be impermeable

and resistant to corrosive

acids.[2] While specific data for

Methoxyacetic Acid is limited,

materials like Butyl rubber or

Neoprene are often

recommended for corrosive

acids.[7] Always consult the

manufacturer's data for

specific breakthrough times.[2]

Body Protection Protective Clothing

Wear a lab coat, long-sleeved

clothing, or chemical-resistant

coveralls (e.g., Tyvek-type) to

prevent any possibility of skin

contact.[1][6][7][8]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Required when working

outside a chemical fume hood,

if exposure limits are

exceeded, or if irritation is

experienced.[1][5] A half-mask

respirator with an organic

vapor/acid gas cartridge is

recommended.[6]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:
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Obtain Special Instructions: Before use, read and understand all safety precautions outlined

in the Safety Data Sheet (SDS).[3][4]

Ventilation: Always handle Methoxyacetic Acid in a well-ventilated area, preferably within a

certified chemical fume hood.[1][4][9]

Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible

and have been recently tested.[1]

Container Inspection: Check the container for any damage or leaks before handling.

2. Handling the Chemical:

Don PPE: Put on all required PPE as detailed in the table above.

Dispensing: Avoid generating vapors or mists.[4][9] Carefully dispense the required amount,

keeping the container opening away from your breathing zone.

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]

[5]

Hygiene: Do not eat, drink, or smoke in the handling area.[3][4]

3. Post-Handling and Decontamination:

Secure Container: Tightly close the Methoxyacetic Acid container after use.[1][5][9]

Decontaminate Work Area: Clean the work surface thoroughly.

Remove PPE: Remove gloves and other disposable PPE, turning them inside out to avoid

contaminating your skin. Wash hands and any exposed skin thoroughly with soap and water

after handling.[1][3][4]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[1]

Emergency Procedures
First Aid Measures
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Immediate action is critical in the event of exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20

minutes, occasionally lifting the upper and lower eyelids.[1][6] Seek immediate medical

attention.[1][4][5]

Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with

plenty of water for at least 15 minutes.[1][2][6] Seek immediate medical attention.[1]

Inhalation: Move the victim to fresh air immediately.[1][6] If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[1]

Ingestion: Do NOT induce vomiting.[1][3] If the victim is conscious and alert, rinse their

mouth and give 2-4 cupfuls of water.[5] Never give anything by mouth to an unconscious

person.[1] Call a physician or poison control center immediately.[3]

Spill Response Plan

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain Spill: Wearing full PPE, absorb the spill using an inert, non-combustible material

such as sand, vermiculite, or earth.[1][2][9] Do not use combustible materials like sawdust.

Collect Waste: Carefully sweep or scoop the absorbed material into a suitable, labeled, and

closed container for hazardous waste disposal.[5][9]

Decontaminate: Clean the spill area with a suitable neutralizing agent and then water.

Disposal Plan
Methoxyacetic Acid and any contaminated materials must be treated as hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste streams.[4]
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Labeling: Clearly label the waste container as "Hazardous Waste: Methoxyacetic Acid."

Regulatory Compliance: Disposal must be carried out by a licensed waste disposal

contractor in strict accordance with all local, regional, and national environmental

regulations.[3][4][9] Do not pour down the drain or dispose of with general laboratory trash.

[2]
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Caption: Workflow for the safe handling and disposal of Methoxyacetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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